N-(2-{[2,2'-bifuran]-5-yl}-2-hydroxyethyl)-N'-(5-methyl-1,2-oxazol-3-yl)ethanediamide

• IUPAC Name: N-[2-[5-(furan-2-yl)furan-2-yl]-2-hydroxyethyl]-N'-(5-methyl-1,2-oxazol-3-yl)oxamide
• InChI: InChI=1S/C16H15N3O6/c1-9-7-14(19-25-9)18-16(22)15(21)17-8-10(20)11-4-5-13(24-11)12-3-2-6-23-12/h2-7,10,20H,8H2,1H3,(H,17,21)(H,18,19,22)
• InChI Key: KRYWLEVJORYDPC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)C(=O)NCC(C2=CC=C(O2)C3=CC=CO3)O
• Molecular Formula: C16H15N3O6
• Molecular Weight: 345.31 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a bifuran group, an oxazole group, and an ethanediamide group. These groups suggest that the compound could have interesting chemical properties and potential applications in various fields such as pharmaceuticals or materials science.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the bifuran and oxazole rings, and the attachment of the ethanediamide group. The exact methods would depend on the specific reactions involved.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely to be quite complex. The presence of the bifuran and oxazole rings suggests a potentially large and rigid structure, while the ethanediamide group could add additional complexity.

Chemical Reactions Analysis

The chemical reactions involving this compound could be quite diverse, given the variety of functional groups present. The bifuran and oxazole groups, for example, might participate in aromatic substitution reactions, while the ethanediamide group could be involved in amide bond formation or cleavage reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the nature of its functional groups. For example, the presence of the bifuran and oxazole rings might confer aromaticity, while the ethanediamide group could contribute to hydrogen bonding.

Future Directions

The study of complex organic molecules like this one is a vibrant field of research, with potential applications in many areas. Future work could involve exploring the synthesis, properties, and potential uses of this compound.